Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
Chemical Communications Pub Date: 2013-08-07 DOI: 10.1039/C3CC45360J
Abstract
The N-terminus of hCTR1 was demonstrated to bind three Cu+ ions tightly (log K = 14.92) and reversibly via its Met-rich motifs. Ag+ binds to the
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